Cas no 1805264-21-4 (4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde)

• Product Name: 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde
• CAS No: 1805264-21-4
• MF: C₇H₅BrF₂N₂O
• MW: 251.028207540512
• CID: 4853648
• Update Time: 2025-10-31

4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde

• Inchi： 1S/C7H5BrF2N2O/c8-6-4(2-13)5(11)3(1-12-6)7(9)10/h1-2,7H,(H2,11,12)
• InChI Key： RHLBXJULEJBFIT-UHFFFAOYSA-N
• SMILES： BrC1=C(C=O)C(=C(C=N1)C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.8
• Topological Polar Surface Area: 56

Additional information on 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde

Introduction to 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805264-21-4)

4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde, with the chemical formula C₈H₅BrF₂N₂O, is a versatile intermediate in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing heterocyclic ring, which makes it a valuable scaffold for designing bioactive molecules. The presence of multiple functional groups—amino, bromo, difluoromethyl, and aldehyde—enhances its reactivity and utility in synthetic chemistry.

The CAS No. 1805264-21-4 uniquely identifies this compound in scientific literature and databases, facilitating its accurate procurement and documentation in research settings. Its structural features make it particularly interesting for medicinal chemists exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds with substituents that modulate biological activity has surged. The amino group at the 4-position and the aldehyde functionality at the 3-position provide opportunities for further derivatization, enabling the synthesis of complex molecules. The bromo substituent at the 2-position is also a key feature, as it can participate in cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, expanding the compound’s synthetic potential.

The difluoromethyl group at the 5-position is particularly noteworthy due to its ability to influence metabolic stability and binding affinity in drug candidates. Difluoromethylation strategies have been widely adopted in modern drug discovery because they can enhance lipophilicity and reduce susceptibility to enzymatic degradation. This makes 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde a promising building block for developing next-generation pharmaceuticals.

Recent studies have highlighted the importance of pyridine derivatives in treating various diseases, including cancer, infectious disorders, and neurological conditions. For instance, pyridine-based inhibitors of kinases and other enzymes have shown significant promise in preclinical trials. The structural motif of 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde aligns well with these trends, offering a scaffold that can be modified to target specific biological pathways.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating the amino, bromo, and difluoromethyl groups into a pyridine core, researchers can fine-tune the molecule’s interactions with target kinases. The aldehyde group further allows for the introduction of additional functional groups that can enhance binding affinity or modulate selectivity.

Another emerging area where this compound finds utility is in agrochemical research. Pyridine derivatives are common components of pesticides and herbicides due to their ability to interact with biological targets in pests while minimizing toxicity to non-target organisms. The unique combination of substituents in 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde makes it a valuable starting material for designing novel agrochemicals with improved efficacy and environmental safety.

The synthesis of this compound typically involves multi-step organic reactions, starting from commercially available precursors. Key steps often include halogenation, functional group interconversion, and protection-deprotection strategies to introduce the desired substituents at specific positions on the pyridine ring. Advanced techniques such as transition-metal catalysis are frequently employed to achieve high yields and selectivity.

In conclusion, 4-Amino-2-bromo-5-(difluoromethyl)pyridine-3-carboxaldehyde (CAS No. 1805264-21-4) is a multifaceted intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features—amino, bromo, difluoromethyl, and aldehyde groups—make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutics. As research continues to uncover new biological targets and synthetic methodologies, this compound is poised to play an increasingly significant role in drug discovery and agricultural innovation.